Cas no 1131595-01-1 (4-Cbz-amino-4-piperidine carboxylic acid)

• Product Name: 4-Cbz-amino-4-piperidine carboxylic acid
• CAS No: 1131595-01-1
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD11112843
• CID: 2199814
• Update Time: 2025-05-21

4-Cbz-amino-4-piperidine carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-CBZ-AMINO-4-PIPERIDINE CARBOXYLIC ACID
• 1-amino-4-phenylmethoxycarbonylpiperidine-4-carboxylic acid
• 4-Cbz-amino-4-piperidine carboxylic acid

• MDL： MFCD11112843
• Inchi： 1S/C14H18N2O4/c15-16-8-6-14(7-9-16,12(17)18)13(19)20-10-11-4-2-1-3-5-11/h1-5H,6-10,15H2,(H,17,18)
• InChI Key： AVHBTKQJVFRUCM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1(C(=O)O)CCN(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-Cbz-amino-4-piperidine carboxylic acid

4-Cbz-amino-4-piperidine Carboxylic Acid: A Comprehensive Overview

The compound 4-Cbz-amino-4-piperidine carboxylic acid (CAS No. 1131595-01-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in drug discovery and material science. The molecule consists of a piperidine ring, a carboxylic acid group, and a carbobenzyloxy (Cbz) protecting group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many bioactive compounds. The presence of the Cbz group in 4-Cbz-amino-4-piperidine carboxylic acid serves as an effective protecting group for the amine functionality, facilitating its use in various synthetic strategies. This compound is often employed as an intermediate in the synthesis of peptide analogs and other nitrogen-containing heterocycles.

One of the key advantages of 4-Cbz-amino-4-piperidine carboxylic acid lies in its ability to undergo a wide range of transformations. For instance, the carboxylic acid group can be converted into an ester or amide, enabling the formation of diverse functional groups. Additionally, the Cbz group can be selectively removed under specific conditions, such as hydrogenolysis or catalytic deblocking, to reveal the free amine functionality. This dual functionality makes the compound highly versatile in organic synthesis.

Recent research has focused on optimizing the synthesis and applications of piperidine derivatives like 4-Cbz-amino-4-piperidine carboxylic acid. For example, scientists have explored its use in the construction of macrocyclic compounds, which are known for their potential as antibiotics and antifungal agents. The ability to form macrocycles stems from the compound's capacity to undergo intramolecular cyclization reactions under appropriate conditions.

In addition to its role in organic synthesis, 4-Cbz-amino-4-piperidine carboxylic acid has been investigated for its potential biological activities. Studies have shown that certain derivatives exhibit moderate inhibitory effects on enzymes such as kinases and proteases, suggesting their potential as leads for drug development. The combination of structural flexibility and bioactivity makes this compound an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 4-Cbz-amino-4-piperidine carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of a suitable amino alcohol followed by oxidation to introduce the carboxylic acid group. The Cbz group is then introduced via reductive amination or other methods to protect the amine functionality during subsequent transformations.

From an environmental standpoint, researchers have also examined the sustainability aspects of synthesizing piperidine derivatives like 4-Cbz-amino-4-piperidine carboxylic acid. Green chemistry principles have been applied to develop more efficient and eco-friendly synthetic routes, reducing waste and minimizing energy consumption. These advancements not only enhance the feasibility of large-scale production but also align with global efforts toward sustainable chemical manufacturing.

In conclusion, 4-Cbz-amino-4-piperidine carboxylic acid (CAS No. 1131595-01-1) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, versatile functional groups, and potential biological activities make it a focal point for ongoing research efforts. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in advancing both academic and industrial chemical research.